![molecular formula C19H18N2O3 B2801461 3-acetamido-N-(3,4-dimethylphenyl)benzofuran-2-carboxamide CAS No. 888454-17-9](/img/structure/B2801461.png)
3-acetamido-N-(3,4-dimethylphenyl)benzofuran-2-carboxamide
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Overview
Description
“3-acetamido-N-(3,4-dimethylphenyl)benzofuran-2-carboxamide” is a chemical compound with the molecular formula C19H18N2O5. It belongs to the class of compounds known as benzofuran compounds . Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
The synthesis of benzofuran compounds has attracted the attention of chemical and pharmaceutical researchers worldwide . Novel methods for constructing benzofuran rings have been discovered in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .Molecular Structure Analysis
The molecular structure of “3-acetamido-N-(3,4-dimethylphenyl)benzofuran-2-carboxamide” consists of a benzofuran ring as a core . The benzofuran ring is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials .Chemical Reactions Analysis
The chemical reactions involving benzofuran compounds are diverse and complex. For instance, a benzofuran ring can be constructed by proton quantum tunneling, which has not only fewer side reactions but also high yield, which is conducive to the construction of complex benzofuran ring systems .Physical And Chemical Properties Analysis
The molecular weight of “3-acetamido-N-(3,4-dimethylphenyl)benzofuran-2-carboxamide” is 354.362 . Other physical and chemical properties such as solubility, melting point, boiling point, etc., are not available in the current resources.Scientific Research Applications
Antiviral Activity
Benzofuran derivatives, including our compound of interest, have demonstrated antiviral properties. For instance, a novel macrocyclic benzofuran compound was found to exhibit anti-hepatitis C virus (HCV) activity. Researchers believe it could be an effective therapeutic drug for HCV disease . Further investigations into its mechanism of action and potential clinical applications are ongoing.
Antitumor and Anticancer Effects
Benzofuran compounds have been explored as potential anticancer agents. Novel scaffold compounds derived from benzothiophene and benzofuran have shown promise in inhibiting cancer cell growth. These compounds could serve as leads for developing targeted therapies against various cancer types . Additionally, the cytotoxicity of specific benzofuran derivatives has been evaluated against human tumor cell lines, including prostate cancer .
Drug Prospects
Given its diverse biological activities, N-(3,4-dimethylphenyl)-3-acetamido-1-benzofuran-2-carboxamide holds promise as a potential drug candidate. Researchers continue to explore its pharmacological properties, toxicity profile, and safety. Future studies may uncover specific therapeutic applications, making it a valuable compound for drug development.
Mechanism of Action
Target of Action
Furan derivatives, which this compound is a part of, have been known to exhibit a wide range of biological and pharmacological characteristics . They have been employed as medicines in various disease areas .
Mode of Action
Furan-containing compounds generally interact with their targets to exert their therapeutic effects . The interaction often results in changes at the molecular level, which can lead to alterations in the function of the target .
Biochemical Pathways
Furan derivatives have been known to impact a variety of biochemical pathways, leading to their diverse therapeutic effects .
Result of Action
Furan derivatives have been known to exhibit a wide range of therapeutic effects, including anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial, antifungal, antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging, and anticancer effects .
properties
IUPAC Name |
3-acetamido-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3/c1-11-8-9-14(10-12(11)2)21-19(23)18-17(20-13(3)22)15-6-4-5-7-16(15)24-18/h4-10H,1-3H3,(H,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWAYVFZMJRXNLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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